rac-(2R,6R)-2-methyl-6-(5-methyl-1,3,4-oxadiazol-2-yl)morpholine, cis
Overview
Description
Rac-(2R,6R)-2-methyl-6-(5-methyl-1,3,4-oxadiazol-2-yl)morpholine, cis is a useful research compound. Its molecular formula is C8H13N3O2 and its molecular weight is 183.2. The purity is usually 85.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,6R)-2-methyl-6-(5-methyl-1,3,4-oxadiazol-2-yl)morpholine, cis involves the preparation of the starting material, 5-methyl-1,3,4-oxadiazole-2-carboxylic acid, followed by its conversion to the desired product through a series of reactions.", "Starting Materials": [ "2,4-dimethyl-3-pentanone", "hydrazine hydrate", "sulfuric acid", "sodium nitrite", "sodium hydroxide", "acetic anhydride", "5-methyl-1,3,4-oxadiazole-2-carboxylic acid", "morpholine", "methyl iodide" ], "Reaction": [ "Step 1: Preparation of 5-methyl-1,3,4-oxadiazole-2-carboxylic acid", "a. Dissolve 2,4-dimethyl-3-pentanone in hydrazine hydrate and heat the mixture to reflux for 4 hours.", "b. Cool the mixture and add sulfuric acid to it.", "c. Collect the precipitated solid by filtration and wash it with water.", "d. Dissolve the solid in sodium hydroxide solution and add sodium nitrite to it.", "e. Acidify the mixture with sulfuric acid and collect the precipitated solid by filtration.", "f. Recrystallize the solid from acetic anhydride to obtain 5-methyl-1,3,4-oxadiazole-2-carboxylic acid.", "Step 2: Preparation of rac-(2R,6R)-2-methyl-6-(5-methyl-1,3,4-oxadiazol-2-yl)morpholine, cis", "a. Dissolve 5-methyl-1,3,4-oxadiazole-2-carboxylic acid and morpholine in a mixture of water and ethanol.", "b. Add methyl iodide to the mixture and heat it to reflux for 24 hours.", "c. Cool the mixture and collect the precipitated solid by filtration.", "d. Recrystallize the solid from ethanol to obtain rac-(2R,6R)-2-methyl-6-(5-methyl-1,3,4-oxadiazol-2-yl)morpholine, cis." ] } | |
CAS No. |
1932387-09-1 |
Molecular Formula |
C8H13N3O2 |
Molecular Weight |
183.2 |
Purity |
85 |
Origin of Product |
United States |
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